Cas no 908808-35-5 (5-Amino-3-methyl-1H-pyrazole-4-carboxamide)

• Product Name: 5-Amino-3-methyl-1H-pyrazole-4-carboxamide
• CAS No: 908808-35-5
• MF: C₅H₁₀N₄O₅S
• MW: 238.221699237823
• MDL: MFCD22689152
• CID: 1956116
• PubChem ID: 71671601
• Update Time: 2025-09-25

5-Amino-3-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-methyl-1h-pyrazole-4-carboxamide Sulfate (1:1)
• 5-amino-3-methyl-1(2)H-pyrazole-4-carboxylic acid amide
• 3-amino-5-methyl-1(2)H-pyrazole-4-carboxylic acid amide
• 3-Methyl-4-butylthiomethylenisoxazolin-5-on
• CTK2D1044
• 4-butylsulfanylmethylene-3-methyl-4H-isoxazol-5-one
• 5(4H)-Isoxazolone, 4-[(butylthio)methylene]-3-methyl-, (Z)-
• 5(4H)-Isoxazolone, 4-[(butylthio)methylene]-3-methyl-, (E)-
• 5-Amino-3-methyl-1(2)H-pyrazol-4-carbonsaeure-amid
• 3-methyl-4carbamoyl-5-aminopyrazole
• CTK2D1043
• 5-Amino-4-carbamoyl-3-methyl-pyrazol
• 5-amino-3-methyl-1H-pyrazole-4-carboxylic acid amide
• 5-amino-3-methyl-1H-pyrazole-4-carboxamide
• 5-Amino-3-methyl-1H-pyrazole-4-carboxamide sulphate
• 5-amino-3-methyl-1H-pyrazole-4-carboxamide; sulfuric acid
• 3-amino-5-methyl-1H-pyrazole-4-carboxamide;sulfuric acid
• AKOS016028537
• 5-Amino-3-methyl-1H-pyrazole-4-carboxamide sulfate
• MFCD22689152
• 3-Amino-5-methyl-1H-pyrazole-4-carboxamide sulfate
• LD-0721
• 908808-35-5
• 3-amino-5-methyl-1H-pyrazole-4-carboxamide; sulfuric acid
• 5-Amino-3-methyl-1H-pyrazole-4-carboxamide

• MDL： MFCD22689152
• Inchi： 1S/C5H8N4O.H2O4S/c1-2-3(5(7)10)4(6)9-8-2;1-5(2,3)4/h1H3,(H2,7,10)(H3,6,8,9);(H2,1,2,3,4)
• InChI Key： MPMRPAATQMUCKC-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C(C1C(N)=NNC=1C)N

Computed Properties

• Exact Mass: 140.07
• Monoisotopic Mass: 140.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181Ų

Experimental Properties

• Density: 1.426
• Boiling Point: 365°C at 760 mmHg
• Flash Point: 174.5°C
• Refractive Index: 1.671
• LogP: 0.64150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives